Cas no 852133-56-3 (methyl 2-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-amido}benzoate)

• Product Name: methyl 2-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-amido}benzoate
• CAS No: 852133-56-3
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5556589
• Update Time: 2025-07-20

methyl 2-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(3-methyl-6-phenylimidazo[2,1-b]thiazol-2-yl)carbonyl]amino]-, methyl ester
• methyl 2-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-amido}benzoate

• Inchi： 1S/C21H17N3O3S/c1-13-18(19(25)22-16-11-7-6-10-15(16)20(26)27-2)28-21-23-17(12-24(13)21)14-8-4-3-5-9-14/h3-12H,1-2H3,(H,22,25)
• InChI Key： FPCDLRUQOJZZSD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1SC2=NC(C3=CC=CC=C3)=CN2C=1C)=O

Additional information on methyl 2-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-amido}benzoate

Recent Advances in the Study of Methyl 2-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-amido}benzoate (CAS: 852133-56-3)

The compound methyl 2-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-amido}benzoate (CAS: 852133-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of novel small-molecule inhibitors. The imidazo[2,1-b][1,3]thiazole core, coupled with the benzoate moiety, provides a robust platform for interactions with various biological targets. Researchers have successfully synthesized and characterized this compound, confirming its structural integrity through advanced spectroscopic techniques such as NMR and mass spectrometry.

In vitro studies have demonstrated that methyl 2-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-amido}benzoate exhibits promising activity against a range of cancer cell lines. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway, with notable efficacy in breast and lung cancer models. These findings position it as a potential candidate for further preclinical development.

Additionally, the compound's pharmacokinetic properties have been evaluated in animal models, revealing favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index.

In conclusion, methyl 2-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-amido}benzoate represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. Future studies should explore its mechanism of action in greater detail and assess its efficacy in combination therapies.